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Get Quote

Purines are a class of nitrogen-containing heterocyclic aromatic compounds that are

fundamental to all known life, forming the backbone of the nucleic acids, adenine and guanine.

[1][2] The synthetic manipulation of the purine core has been a cornerstone of medicinal

chemistry for decades, leading to the development of numerous therapeutic agents.[3] 6-iodo-
1H-purine has emerged as a particularly valuable intermediate due to the unique properties of

the carbon-iodine bond. This bond is the most labile among the common halogens, making the

iodine an excellent leaving group in nucleophilic substitution and a highly reactive partner in

transition metal-catalyzed cross-coupling reactions.[4] This reactivity allows for the facile and

regioselective introduction of a wide array of functional groups at the 6-position of the purine

ring, a critical location for modulating biological activity.

Molecular Structure and Physicochemical
Properties
The structure of 6-iodo-1H-purine consists of a pyrimidine ring fused to an imidazole ring, with

an iodine atom substituted at the C6 position. The presence of the iodine atom significantly

influences the electronic properties and reactivity of the purine scaffold.

Caption: Chemical structure of 6-iodo-1H-purine.
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Table 1: Physicochemical Properties of 6-iodo-1H-purine and Related Compounds

Property Value Source

Molecular Formula C₅H₃IN₄ N/A

Molecular Weight 246.01 g/mol [5]

Melting Point
>300 °C (decomposes) (for 6-

chloropurine)
[6]

pKa
~7.47 (predicted for 6-

chloropurine)
[7]

Solubility

Soluble in DMSO and other

polar aprotic solvents. Limited

solubility in water.

[7][8]

Spectroscopic Characterization
A comprehensive understanding of the spectroscopic properties of 6-iodo-1H-purine is

essential for its identification and characterization in a laboratory setting.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of 6-iodo-1H-purine is expected to be relatively simple,

showing signals for the protons at the C2 and C8 positions of the purine ring, as well as a

broad signal for the N-H proton. The chemical shifts of the C-H protons are influenced by the

electron-withdrawing nature of the iodine atom and the aromaticity of the purine system.

¹³C NMR: The carbon NMR spectrum provides valuable information about the carbon

skeleton. The carbon atom attached to the iodine (C6) will exhibit a characteristic chemical

shift. The other carbon signals can be assigned based on their electronic environment and

through the use of advanced NMR techniques like HSQC and HMBC.[9][10] Studies on

similar 6-halopurine derivatives can provide a good reference for expected chemical shifts.

[11][12]

Infrared (IR) Spectroscopy
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The IR spectrum of 6-iodo-1H-purine will display characteristic absorption bands

corresponding to the various functional groups present in the molecule. Key expected

absorptions include N-H stretching vibrations, C-H stretching of the aromatic ring, and C=N and

C=C stretching vibrations within the purine core. The C-I bond vibration is typically observed in

the far-infrared region.[13][14][15]

Mass Spectrometry (MS)
Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation

pattern of 6-iodo-1H-purine. The molecular ion peak ([M]⁺ or [M+H]⁺) should be readily

observable, confirming the molecular weight. The fragmentation pattern can provide further

structural information.[3][4][16]

Synthesis of 6-iodo-1H-purine
The synthesis of 6-iodo-1H-purine can be achieved through several routes. A common and

effective method involves the conversion of the readily available starting material,

hypoxanthine, to a 6-halopurine intermediate, followed by a halogen exchange reaction.

Hypoxanthine 6-Chloropurine
POCl₃, base

6-Iodo-1H-purineNaI, acid

Click to download full resolution via product page

Caption: General synthetic workflow for 6-iodo-1H-purine.

Experimental Protocol: Synthesis from Hypoxanthine
This protocol is adapted from established procedures for the synthesis of halopurines.[17]

Step 1: Synthesis of 6-Chloropurine

To a stirred suspension of hypoxanthine in an excess of phosphorus oxychloride (POCl₃),

add a tertiary amine base (e.g., N,N-dimethylaniline) dropwise at 0 °C.

Slowly warm the reaction mixture to reflux and maintain for 2-4 hours, or until TLC analysis

indicates complete consumption of the starting material.
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Carefully quench the reaction by pouring the mixture onto crushed ice.

Neutralize the acidic solution with a suitable base (e.g., concentrated ammonium hydroxide)

while keeping the temperature below 20 °C.

Collect the resulting precipitate by filtration, wash with cold water, and dry under vacuum to

yield 6-chloropurine.

Step 2: Synthesis of 6-Iodo-1H-purine (Finkelstein Reaction)

Dissolve the 6-chloropurine in a suitable solvent such as acetone or acetonitrile.

Add an excess of sodium iodide (NaI).

Acidify the mixture with a strong acid (e.g., trifluoroacetic acid) and stir at a low temperature

(e.g., -50 to -40 °C).[18]

Monitor the reaction by TLC. Upon completion, neutralize the reaction mixture.

Extract the product with an organic solvent, dry the organic layer over anhydrous sodium

sulfate, and concentrate under reduced pressure.

Purify the crude product by column chromatography or recrystallization to obtain pure 6-
iodo-1H-purine.

Reactivity and Applications in Chemical Synthesis
The high reactivity of the C-I bond makes 6-iodo-1H-purine a versatile substrate for various

chemical transformations, most notably palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Cross-Coupling
The Suzuki-Miyaura reaction is a powerful method for forming carbon-carbon bonds. 6-iodo-
1H-purine readily couples with a wide range of boronic acids and their derivatives in the

presence of a palladium catalyst and a base to yield 6-substituted purines.
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6-Iodo-1H-purine
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Caption: Suzuki-Miyaura coupling of 6-iodo-1H-purine.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling
To a reaction vessel, add 6-iodo-1H-purine, the desired boronic acid (1.1-1.5 equivalents), a

palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2-3

equivalents).

Add a suitable solvent system (e.g., a mixture of DME and water).

Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20

minutes.

Heat the reaction mixture to the appropriate temperature (typically 80-100 °C) and stir until

the starting material is consumed, as monitored by TLC or LC-MS.

Cool the reaction to room temperature and dilute with water.

Extract the product with an organic solvent (e.g., ethyl acetate).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate in vacuo.

Purify the crude product by flash column chromatography on silica gel.

Safety and Handling
6-iodo-1H-purine and its precursors should be handled with care in a well-ventilated fume

hood. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a

lab coat, should be worn at all times.[19][20][21][22][23]
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Inhalation: Avoid breathing dust. May be harmful if inhaled.

Skin Contact: Avoid contact with skin. May cause irritation.

Eye Contact: Avoid contact with eyes. Causes serious eye irritation.

Ingestion: Harmful if swallowed.

For detailed safety information, always consult the Safety Data Sheet (SDS) provided by the

supplier.

Conclusion
6-iodo-1H-purine is a highly valuable and versatile building block in organic synthesis,

particularly in the field of medicinal chemistry. Its well-defined structure, predictable reactivity,

and accessibility through straightforward synthetic routes make it an indispensable tool for the

development of novel purine-based compounds with a wide range of potential therapeutic

applications. A thorough understanding of its chemical properties, spectroscopic

characteristics, and reaction conditions is crucial for its effective utilization in research and

development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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